![molecular formula C15H8ClFN2OS2 B2557353 (Z)-5-chloro-N-(6-fluoro-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)thiophene-2-carboxamide CAS No. 865181-54-0](/img/structure/B2557353.png)
(Z)-5-chloro-N-(6-fluoro-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)thiophene-2-carboxamide
Overview
Description
This compound is a benzothiazole derivative. Benzothiazole derivatives have been found to exhibit potent anti-tubercular activity . They are synthesized through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc .
Scientific Research Applications
Synthesis and Structural Studies
- The synthesis and characterization of compounds related to (Z)-5-chloro-N-(6-fluoro-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)thiophene-2-carboxamide have been explored in various studies. For instance, Liao et al. (2013) investigated the hydrothermal synthesis of tetrazolate-yl acylamide tectons bearing different substituents, leading to crystalline coordination networks with significant second harmonic generation efficiencies, which are important for nonlinear optical properties (Liao et al., 2013).
- Tang Li-jua (2015) synthesized novel compounds like ethyl-2-(benzenepeptide-5-yl)-4-methyl-1,3-thiazole-5-carboxylate, highlighting the potential of such chemical structures in advanced synthesis techniques (Tang Li-jua, 2015).
Biological Activities and Applications
- Talupur et al. (2021) synthesized derivatives of thiophene-2-carboxamides, similar in structure to the compound , and conducted antimicrobial evaluation and molecular docking studies. This indicates the potential biological activities of such compounds (Talupur et al., 2021).
- Isloor et al. (2010) investigated benzo[b]thiophene derivatives for their wide spectrum of pharmacological properties, suggesting the relevance of similar structures in medicinal chemistry (Isloor et al., 2010).
Material Science and Environmental Applications
- Zhao et al. (2017) constructed metal-organic frameworks using a thiophene-functionalized dicarboxylic acid, demonstrating the application of such compounds in luminescence sensing and environmental contaminant removal (Zhao et al., 2017).
- Qin et al. (2022) synthesized a Zn-based MOF with thiophene-2-carboxamide, highlighting its use in drug delivery, specifically for loading 5-fluorouracil, indicating the potential of similar structures in pharmaceutical applications (Qin et al., 2022).
Future Directions
properties
IUPAC Name |
5-chloro-N-(6-fluoro-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)thiophene-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H8ClFN2OS2/c1-2-7-19-10-4-3-9(17)8-12(10)22-15(19)18-14(20)11-5-6-13(16)21-11/h1,3-6,8H,7H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XBBYWVYMDYPTNW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCN1C2=C(C=C(C=C2)F)SC1=NC(=O)C3=CC=C(S3)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H8ClFN2OS2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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